Cas no 272123-01-0 (D-Phenylalanine,N-(1-oxotetradecyl)-)

• Product Name: D-Phenylalanine,N-(1-oxotetradecyl)-
• CAS No: 272123-01-0
• MF: C₂₃H₃₇NO₃
• MW: 375.544787168503
• CID: 287522
• PubChem ID: 512640
• Update Time: 2025-04-19

D-Phenylalanine,N-(1-oxotetradecyl)- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,N-(1-oxotetradecyl)-
• (2R)-3-phenyl-2-(tetradecanoylamino)propanoic acid
• 272123-01-0
• D-Phenylalanine, N-(1-oxotetradecyl)-
• N-Butadecanoyl-D-phenylalanine
• DTXSID80181684

• Inchi： 1S/C23H37NO3/c1-2-3-4-5-6-7-8-9-10-11-15-18-22(25)24-21(23(26)27)19-20-16-13-12-14-17-20/h12-14,16-17,21H,2-11,15,18-19H2,1H3,(H,24,25)(H,26,27)/t21-/m1/s1
• InChI Key： GFNNQTYRJPFJGX-OAQYLSRUSA-N
• SMILES： O=C(CCCCCCCCCCCCC)N[C@@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.27751
• Monoisotopic Mass: 375.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives